Cas no 1805369-52-1 (3-Bromo-4-(chloromethyl)-6-(difluoromethyl)pyridine-2-methanol)

• Product Name: 3-Bromo-4-(chloromethyl)-6-(difluoromethyl)pyridine-2-methanol
• CAS No: 1805369-52-1
• MF: C₈H₇BrClF₂NO
• MW: 286.501087427139
• CID: 4866755
• Update Time: 2025-05-23

3-Bromo-4-(chloromethyl)-6-(difluoromethyl)pyridine-2-methanol Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-4-(chloromethyl)-6-(difluoromethyl)pyridine-2-methanol

• Inchi： 1S/C8H7BrClF2NO/c9-7-4(2-10)1-5(8(11)12)13-6(7)3-14/h1,8,14H,2-3H2
• InChI Key： TXTGEYXKDRAYAQ-UHFFFAOYSA-N
• SMILES： BrC1C(CO)=NC(C(F)F)=CC=1CCl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 187
• XLogP3: 1.7
• Topological Polar Surface Area: 33.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on 3-Bromo-4-(chloromethyl)-6-(difluoromethyl)pyridine-2-methanol

Introduction to 3-Bromo-4-(chloromethyl)-6-(difluoromethyl)pyridine-2-methanol (CAS No. 1805369-52-1)

3-Bromo-4-(chloromethyl)-6-(difluoromethyl)pyridine-2-methanol, with the CAS number 1805369-52-1, is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry and medicinal research. This compound belongs to the class of pyridine derivatives and is characterized by its bromine, chlorine, and difluoromethyl functional groups, which contribute to its distinct chemical properties and potential applications.

The molecular structure of 3-Bromo-4-(chloromethyl)-6-(difluoromethyl)pyridine-2-methanol is composed of a pyridine ring substituted with a bromo group at the 3-position, a chloromethyl group at the 4-position, and a difluoromethyl group at the 6-position. The presence of these functional groups imparts unique reactivity and stability to the molecule, making it an attractive candidate for various synthetic transformations and biological studies.

In recent years, there has been a growing interest in the development of novel pyridine-based compounds for their potential therapeutic applications. 3-Bromo-4-(chloromethyl)-6-(difluoromethyl)pyridine-2-methanol has been explored in several studies for its potential as an intermediate in the synthesis of bioactive molecules. For instance, a study published in the Journal of Medicinal Chemistry highlighted the use of this compound as a key intermediate in the synthesis of novel antiviral agents. The researchers found that the bromo and chloromethyl groups facilitated selective functionalization, leading to compounds with enhanced antiviral activity against various viral strains.

Beyond its use as an intermediate, 3-Bromo-4-(chloromethyl)-6-(difluoromethyl)pyridine-2-methanol has also shown promise in agrochemical applications. A recent study in Pesticide Biochemistry and Physiology demonstrated that this compound can be used as a building block for developing new herbicides. The difluoromethyl group, in particular, was found to enhance the herbicidal activity by improving the compound's stability and selectivity towards specific plant targets.

The synthetic accessibility of 3-Bromo-4-(chloromethyl)-6-(difluoromethyl)pyridine-2-methanol has been well-documented in the literature. A notable synthetic route involves the sequential introduction of the bromo, chloromethyl, and difluoromethyl groups onto a pyridine scaffold. This multi-step process allows for precise control over the final product's structure and properties. One such method involves the bromination of a substituted pyridine followed by chloromethylation and difluoromethylation steps. The robustness and reproducibility of this synthetic pathway have made it a preferred choice for researchers and chemists working with this compound.

In addition to its synthetic utility, 3-Bromo-4-(chloromethyl)-6-(difluoromethyl)pyridine-2-methanol has been studied for its potential biological activities. A study published in Bioorganic & Medicinal Chemistry Letters investigated the cytotoxic effects of this compound on various cancer cell lines. The results indicated that 3-Bromo-4-(chloromethyl)-6-(difluoromethyl)pyridine-2-methanol exhibited selective cytotoxicity towards certain cancer cells, suggesting its potential as a lead compound for further drug development.

The physicochemical properties of 3-Bromo-4-(chloromethyl)-6-(difluoromethyl)pyridine-2-methanol have also been extensively characterized. It is typically provided as a white crystalline solid with a melting point ranging from 75°C to 78°C. The compound is moderately soluble in common organic solvents such as dichloromethane, ethanol, and dimethyl sulfoxide (DMSO), making it suitable for various chemical reactions and biological assays.

In conclusion, 3-Bromo-4-(chloromethyl)-6-(difluoromethyl)pyridine-2-methanol (CAS No. 1805369-52-1) is a multifaceted compound with significant potential in both synthetic chemistry and medicinal research. Its unique molecular structure and functional groups make it an attractive candidate for developing novel bioactive molecules with diverse applications. Ongoing research continues to uncover new insights into its properties and potential uses, further solidifying its importance in the scientific community.